Cas no 22277-09-4 (4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine)

• Product Name: 4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine
• CAS No: 22277-09-4
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• CID: 1109295
• PubChem ID: 21818166
• Update Time: 2025-04-20

4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine
• DTXSID90618411
• DB-411904
• 22277-09-4

• Inchi： 1S/C7H5Cl2N3/c1-3-10-6(9)4-2-5(8)12-7(4)11-3/h2H,1H3,(H,10,11,12)
• InChI Key： ZZKIZGWQTSEPHH-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(N=C(C)N=C2N1)Cl

Computed Properties

• Exact Mass: 200.9860526g/mol
• Monoisotopic Mass: 200.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų